Cas no 2171433-05-7 ((1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine)

• Product Name: (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine
• CAS No: 2171433-05-7
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 5893926
• PubChem ID: 165509080
• Update Time: 2025-05-18

(1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1268662
• 2171433-05-7
• (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine

• Inchi： 1S/C16H22N4O/c1-11-8-12(2)10-20(9-11)16-18-15(21-19-16)14(17)13-6-4-3-5-7-13/h3-7,11-12,14H,8-10,17H2,1-2H3/t11?,12?,14-/m1/s1
• InChI Key： BWHTYVKPZRGCLH-ORHYLEIMSA-N
• SMILES： O1C([C@@H](C2C=CC=CC=2)N)=NC(=N1)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 286.17936134g/mol
• Monoisotopic Mass: 286.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų

Additional information on (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine

Research Brief on (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine (CAS: 2171433-05-7)

In recent years, the compound (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine (CAS: 2171433-05-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, mechanism of action, and potential clinical applications.

The structural complexity of (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine suggests its role as a selective ligand for specific receptor subtypes. Recent studies have focused on its interaction with sigma receptors, which are implicated in neuropsychiatric disorders such as schizophrenia, depression, and neurodegenerative diseases. Preliminary in vitro assays indicate that this compound exhibits high affinity for sigma-1 receptors, with an IC50 value in the nanomolar range, making it a candidate for further development as a therapeutic agent.

In addition to its receptor-binding properties, the pharmacokinetic profile of (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine has been investigated. Studies in rodent models have demonstrated favorable blood-brain barrier penetration, a critical factor for CNS-targeted drugs. The compound also exhibits moderate metabolic stability, with hepatic clearance rates suggesting the need for structural optimization to enhance its half-life in vivo. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry efforts.

Recent advancements in synthetic methodologies have also facilitated the scalable production of (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine. A novel asymmetric synthesis route, leveraging chiral auxiliaries, has been reported, achieving high enantiomeric purity (>99% ee) and overall yields exceeding 70%. This development is pivotal for ensuring the consistent supply of the compound for both preclinical and clinical studies, addressing one of the key challenges in drug development.

Looking ahead, the therapeutic potential of (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine extends beyond CNS disorders. Emerging research suggests its applicability in oncology, particularly in targeting cancer cell proliferation pathways mediated by sigma receptors. In vitro studies on various cancer cell lines have shown dose-dependent inhibition of cell growth, with minimal cytotoxicity to normal cells, highlighting its potential as a targeted anticancer agent. Further investigations, including in vivo efficacy and safety studies, are warranted to fully elucidate its therapeutic scope.

In conclusion, (1R)-1-[3-(3,5-dimethylpiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-1-phenylmethanamine (CAS: 2171433-05-7) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural features, combined with its pharmacological and pharmacokinetic properties, position it as a versatile molecule for addressing unmet medical needs in CNS disorders and oncology. Continued research and development efforts will be crucial in translating these preclinical findings into clinical benefits.